Cas no 103601-27-0 (MISOPROSTOL)

MISOPROSTOL structure
MISOPROSTOL structure
Product Name:MISOPROSTOL
CAS No:103601-27-0
MF:C22H38O5
MW:382.53412771225
CID:125744
PubChem ID:5282381
Update Time:2025-04-18

MISOPROSTOL Chemical and Physical Properties

Names and Identifiers

    • MISOPROSTOL
    • ACETOPHENONE,2-(1-IMIDAZOLYL)-4'-NITRO- HCL
    • (±)-15-Deoxy-(16RS)-16-hydroxy-16-methyl-PGE1 Methyl Ester
    • (±)-Methyl-(1R,2R,3R)-3-hydroxy-2-[(E)-(4RS)-4-hydroxy-4-methyl-1-octenyl]-5-oxocyclopentaneheptanoate
    • (11a,13E)-(±)-11,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic Acid Methyl Ester
    • 7-{(1R,2R,3R)-3-hydroxy-2-[(1E)-4-hydroxy-4-méthyloct-1-én-1-yl]-5-oxocyclopentyl}heptanoate de méthyle
    • Methyl (+-)-11-alpha,16-dihydroxy-16-methyl-9-oxoprost-13-en-1-oate
    • Methyl (11alpha,13E)
    • MISOPROSTOL [MART.]
    • HMS3715K08
    • CCG-221093
    • Q-201409
    • 59122-46-2
    • MISOPROSTOL [USP MONOGRAPH]
    • AKOS015899652
    • HSDB 3573
    • CCRIS 6859
    • (+/-) methyl 11alpha, 16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
    • HMS3648F03
    • MLS000028863
    • Cytotec (TN)
    • Misoprostol (USAN:USP:INN:BAN:JAN)
    • (+-)-Methyl (1R,2R,3R)-3-hydroxy-2-((E)-(4RS)-4-hydroxy-4-methyl-1-octenyl)-5-oxocyclopentaneheptanoate
    • Cytotec
    • DTXCID70897
    • Isprelor
    • MISOPROSTOL (USP MONOGRAPH)
    • MVI 200
    • Misopess
    • (+/-)-(11a,13E)-11,16-Dihydroxy-16-methyl-9-oxo-prost-13-en-1-oic acid methyl ester
    • EX-A1774
    • CAS-59122-46-2
    • Misoprostol 1% Dispersion
    • G02AD06
    • rel-Methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-en-1-yl)-5-oxocyclopentyl)heptanoate
    • methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-enyl)-5-oxocyclopentyl)heptanoate
    • SC 29333
    • (11-alpha,13E)-(+-)-11,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic acid methyl ester
    • 0E43V0BB57
    • 103601-27-0
    • Misoprostol, United States Pharmacopeia (USP) Reference Standard
    • MISOPROSTOL [ORANGE BOOK]
    • DTXSID7020897
    • Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester,(11a,13E)-
    • MFCD00274550
    • XP-16J
    • (+/-) methyl-11alpha,16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
    • MISOPROSTOL (MART.)
    • SMR000058558
    • F88033
    • (+/-) methyl-11alpha,16-dihydroxy-16-methyl-9-oxoprost13E-en-1-oate
    • Misoprost
    • Misoprostil
    • Misogon
    • GyMiso
    • SR-01000695425
    • methyl (11alpha,13E)-11,16-dihydroxy-16-methyl-9-oxoprost-13-en-1-oate
    • Tox21_112010
    • Misoprostol (JAN/USP/INN)
    • Misoprostol, >=99% (HPLC)
    • Misoprostol, European Pharmacopoeia (EP) Reference Standard
    • Misotac
    • SMP1_000193
    • Misoprostol, 1% in cellulose
    • AS-83017
    • Misoprostolum (INN-Latin)
    • CHEMBL606
    • BRN 4155643
    • Misoprostol for system suitability, European Pharmacopoeia (EP) Reference Standard
    • 7-[(1R,2R,3R)-3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoic acid methyl ester
    • D00419
    • GTPL1936
    • methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(1E)-4-hydroxy-4-methyloct-1-en-1-yl]-5-oxocyclopentyl]heptanoate
    • A832173
    • MISOPROSTOL [MI]
    • methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-en-1-yl)-5-oxocyclopentyl)heptanoate
    • (+/-) methyl 11alpha,16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
    • NCGC00162445-02
    • misoprostolo
    • Q416025
    • 9-Oxo-11alpha,16-Dihydroxy-16-Methyl-Prost-13E-en-1-Oic Acid, Methyl Ester
    • HMS2090L10
    • BRD-A50310035-001-01-6
    • Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester, (11alpha,13E)-
    • MISOPROSTOL [INN]
    • SR-01000695425-2
    • AB00513745-05
    • MISOPROSTOL [WHO-DD]
    • CAS_59122-46-2
    • Misoprostol [USAN:USP:INN:BAN:JAN]
    • (+/-)-METHYL (1R,2R,3R)-3-HYDROXY-2-((E)-(4RS)-4-HYDROXY-4-METHYL-1-OCTENYL)-5-OXOCYCLOPENTANEHEPTANOATE
    • SCHEMBL7787
    • 62015-39-8
    • 1ST11389
    • (+/-)-15-Deoxy-(16RS)-16-hydroxy-16-methylprostaglandin E1 methyl ester
    • NCGC00162445-01
    • 848849-83-2
    • DB00929
    • MISOPROSTOL [HSDB]
    • 884-81-1
    • PROST-13-EN-1-OIC ACID, 11,16-DIHYDROXY-16-METHYL-9-OXO-, METHYL ESTER, (11.ALPHA.,13E)-(+/-)-
    • MISOPROSTOL COMPONENT OF ARTHROTEC
    • A02BB01
    • ARTHROTEC COMPONENT MISOPROSTOL
    • misoprostol (methyl ester)
    • Misodel
    • Misotol
    • MISOPROSTOL [USAN]
    • REGID_for_CID_5282381
    • Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester, (11alpha,13E)-(+-)-
    • Misoprostolum [INN-Latin]
    • UNII-0E43V0BB57
    • Misoprostol 1%
    • EN300-7483126
    • MISOPROSTOL (USP-RS)
    • methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoate
    • SC-29333
    • MISOPROSTOL [USP-RS]
    • MISOPROSTOL [EP MONOGRAPH]
    • Misoprostolum
    • MISOPROSTOL [JAN]
    • methyl 7-[(1R,2R,3R)-2-[(E)-4-methyl-4-oxidanyl-oct-1-enyl]-3-oxidanyl-5-oxidanylidene-cyclopentyl]heptanoate
    • CHEBI:63610
    • NCGC00162445-03
    • MISOPROSTOL [VANDF]
    • MISOPROSTOL (EP MONOGRAPH)
    • SR-01000695425-4
    • Prost-?13-?en-?1-?oic acid, 11,?16-?dihydroxy-?16-?methyl-?9-?oxo-?, methyl ester, (11alpha,?13E)?-?, mixt. with cellulose 2-?hydroxypropyl methyl ether
    • BDBM85606
    • CHEBI:94387
    • OJLOPKGSLYJEMD-URPKTTJQSA-N
    • HY-B0610
    • NS00005831
    • Inchi: 1S/C22H38O5/c1-4-5-14-22(2,26)15-10-12-18-17(19(23)16-20(18)24)11-8-6-7-9-13-21(25)27-3/h10,12,17-18,20,24,26H,4-9,11,13-16H2,1-3H3/b12-10+/t17-,18-,20-,22?/m1/s1
    • InChI Key: OJLOPKGSLYJEMD-URPKTTJQSA-N
    • SMILES: O[C@@H]1CC([C@H](CCCCCCC(=O)OC)[C@H]1/C=C/CC(C)(CCCC)O)=O

Computed Properties

  • Exact Mass: 382.27192431g/mol
  • Monoisotopic Mass: 382.27192431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 14
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • LogP: 3.6
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